Cas no 886366-94-5 (4-(4-Bromophenyl)thiazole-2-carboxylic acid)

• Product Name: 4-(4-Bromophenyl)thiazole-2-carboxylic acid
• CAS No: 886366-94-5
• MF: C₁₀H₆BrNO₂S
• MW: 284.129140377045
• MDL: MFCD07375210
• CID: 1056464
• Update Time: 2025-10-29

4-(4-Bromophenyl)thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)thiazole-2-carboxylic acid
• 4-(4-bromophenyl)-2-Thiazolecarboxylic acid
• 4-(4-BROMO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID
• 4-(4-BROMOPHENYL)-1,3-THIAZOLE-2-CARBOXYLIC ACID
• 4-(4-Bromophenyl)thiazole-2-carboxylicAcid
• 5969AJ
• KM2693
• TRA0071174
• AB41433
• SY012418

• MDL： MFCD07375210
• Inchi： 1S/C10H6BrNO2S/c11-7-3-1-6(2-4-7)8-5-15-9(12-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： JZGOVEPJNODGBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 282.93000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 78.4

Experimental Properties

• PSA: 78.43000
• LogP: 3.27080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-(4-Bromophenyl)thiazole-2-carboxylic acid

4-(4-Bromophenyl)thiazole-2-carboxylic acid: A Versatile Chemical Building Block for Research and Innovation

4-(4-Bromophenyl)thiazole-2-carboxylic acid (CAS No. 886366-94-5) is a specialized organic compound that has garnered significant attention in chemical research and industrial applications due to its unique structural features and reactivity. As a derivative of thiazole, this molecule incorporates a carboxylic acid functional group and a bromophenyl substituent, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula is C10H6BrNO2S, and it typically appears as a white to off-white crystalline solid under standard conditions. Its stability and solubility properties allow it to be handled in various laboratory settings, contributing to its widespread use in developing novel materials and bioactive molecules. Researchers often seek information on thiazole carboxylic acid derivatives and bromophenyl compounds for applications in pharmaceuticals, agrochemicals, and materials science, aligning with current trends in sustainable chemistry and green synthesis.

The chemical properties of 4-(4-Bromophenyl)thiazole-2-carboxylic acid make it an excellent candidate for further functionalization through reactions such as Suzuki coupling, amidation, and esterification. The presence of the bromine atom on the phenyl ring provides a reactive site for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This reactivity is particularly relevant in the context of AI-driven drug discovery and computational chemistry, where researchers frequently search for "efficient synthetic routes for heterocyclic compounds" or "applications of brominated intermediates in medicinal chemistry." Additionally, the carboxylic acid group enables the formation of amides and esters, expanding its utility in polymer chemistry and catalyst design. These characteristics position this compound as a key player in advancing green chemistry initiatives, as it can be used in atom-economical reactions that minimize waste and energy consumption.

In pharmaceutical research, 4-(4-Bromophenyl)thiazole-2-carboxylic acid serves as a precursor for developing potential therapeutic agents, including kinase inhibitors and antimicrobial compounds. Its thiazole core is a common motif in drugs targeting inflammatory diseases and metabolic disorders, reflecting the growing interest in personalized medicine and biomolecular engineering. Online queries often include terms like "thiazole-based drug synthesis" or "bromophenyl derivatives in pharmacology," highlighting its relevance in cutting-edge healthcare solutions. Moreover, this compound's role in creating fluorescent probes and sensors ties into the booming field of diagnostic technologies, where accuracy and efficiency are paramount. By integrating such compounds into research, scientists can address global health challenges, such as developing rapid detection methods for pathogens, which has become a hot topic post-pandemic.

Beyond pharmaceuticals, 4-(4-Bromophenyl)thiazole-2-carboxylic acid finds applications in materials science, particularly in the synthesis of organic electronic devices and liquid crystals. Its ability to form stable conjugated systems makes it valuable for creating OLED materials and photovoltaic cells, areas that see high search volume due to the push for renewable energy sources. Users often explore "organic semiconductors from carboxylic acids" or "thiazole derivatives in energy storage," underscoring the compound's contribution to sustainable technology. Additionally, in agrochemical development, it aids in designing novel pesticides with improved efficacy and environmental safety, responding to concerns about food security and eco-friendly farming. This multifaceted utility ensures that the compound remains at the forefront of innovation, driving progress in multiple industries while adhering to ethical and regulatory standards.

The market for 4-(4-Bromophenyl)thiazole-2-carboxylic acid is expanding, fueled by increased R&D investments and collaborations between academic institutions and chemical manufacturers. Trends indicate a rise in demand for custom synthesis services and high-purity intermediates, with online searches frequently including phrases like "suppliers of bromophenyl thiazole carboxylic acid" or "CAS 886366-94-5 pricing." This growth is supported by advancements in analytical techniques, such as NMR and HPLC, which ensure quality control and compliance with industry norms. Furthermore, the compound's role in nanotechnology and bioconjugation techniques aligns with emerging fields like targeted drug delivery and smart materials, making it a subject of interest in scientific forums and publications. As research continues to evolve, this compound is poised to play a crucial role in addressing contemporary challenges, from healthcare to environmental sustainability, while maintaining a focus on safety and innovation.